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Compound of Interest

Compound Name: Diethylcyanamide

Cat. No.: B1293381 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on safely managing the toxicity risks of Diethylcyanamide in

a laboratory setting. The following troubleshooting guides and frequently asked questions

(FAQs) address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)
1. What is Diethylcyanamide and what are its primary hazards?

Diethylcyanamide is a chemical compound with the formula (C₂H₅)₂NCN. It is classified as a

toxic substance and presents several hazards in a laboratory setting. It is harmful if swallowed,

inhaled, or absorbed through the skin.[1][2] It can cause irritation to the skin, eyes, and

respiratory tract.[1][2]

2. What are the known toxicological effects of Diethylcyanamide?

Exposure to Diethylcyanamide can lead to a range of adverse health effects. Ingestion may

cause ataxia (loss of muscle coordination), weakness, gasping respirations, and

unconsciousness.[1] Inhalation can lead to respiratory tract irritation and effects similar to

ingestion.[1] The substance is rapidly absorbed through the skin, making dermal contact a

significant route of exposure.[1]

3. Are there established permissible exposure limits (PELs) for Diethylcyanamide?
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Currently, there are no specific OSHA Permissible Exposure Limits (PELs), NIOSH

Recommended Exposure Limits (RELs), or ACGIH Threshold Limit Values (TLVs) established

for Diethylcyanamide.[2] Given its toxicity, it is crucial to handle it with extreme caution and

use engineering controls and personal protective equipment to minimize any potential

exposure.

4. What are the immediate first aid measures in case of exposure?

Immediate and appropriate first aid is critical in the event of Diethylcyanamide exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove the individual from the exposure area to fresh air immediately. If

breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.

Seek immediate medical attention.[1]

Ingestion: If the person is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Do NOT induce vomiting. Seek immediate

medical attention.[1]

5. What personal protective equipment (PPE) is required when handling Diethylcyanamide?

Appropriate PPE is mandatory when working with Diethylcyanamide to prevent exposure.

Eye/Face Protection: Wear chemical splash goggles and a face shield.[2]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.[1][3]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors, especially when working outside of a certified chemical fume hood or if there

is a risk of aerosolization.[1][3]
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Troubleshooting Guides
Experimental & Handling Issues

Problem Potential Cause Solution

Discoloration or degradation of

Diethylcyanamide sample.

Exposure to moisture, light, or

incompatible materials.

Store Diethylcyanamide in a

tightly sealed, opaque

container in a cool, dry, and

well-ventilated area, away from

strong acids, bases, and

oxidizing agents.[2]

Unexpected reaction or

vigorous bubbling.

Contamination with an

incompatible substance (e.g.,

strong acids, bases, or

oxidizing agents).[2]

Work in a clean and dry

environment. Ensure all

glassware and equipment are

free from contaminants. If an

unexpected reaction occurs,

evacuate the area and follow

emergency procedures.

Difficulty in dissolving

Diethylcyanamide in a specific

solvent.

Diethylcyanamide has specific

solubility properties.

Consult solubility data for

Diethylcyanamide. It is soluble

in many organic solvents but

sparingly soluble in water.

Spill & Emergency Response
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Problem Immediate Action Cleanup & Decontamination

Minor Spill (<100 mL) in a

fume hood.

Alert others in the lab. Ensure

the fume hood is functioning

correctly. Wear appropriate

PPE.

Absorb the spill with an inert

material like vermiculite, sand,

or earth.[1] Do not use

combustible materials like

paper towels. Place the

absorbed material in a sealed,

labeled container for

hazardous waste disposal.

Clean the spill area with soap

and water.

Major Spill (>100 mL) or any

spill outside a fume hood.

Evacuate the immediate area.

Alert your supervisor and

institutional safety office. If

there is a fire or inhalation

hazard, activate the fire alarm

and evacuate the building.

Do not attempt to clean up a

major spill yourself. Wait for

the trained emergency

response team. Provide them

with the Safety Data Sheet

(SDS) for Diethylcyanamide.

Fire involving

Diethylcyanamide.

Evacuate the area and activate

the fire alarm. If the fire is

small and you are trained to do

so, use a dry chemical, carbon

dioxide, or alcohol-resistant

foam extinguisher.[1] Do not

use water jets.

Cool fire-exposed containers

with water spray from a safe

distance.[1] Firefighters should

wear self-contained breathing

apparatus (SCBA).

Data Presentation
Toxicological Data Summary

Parameter Value Species Reference

Acute Oral LD50 146 mg/kg Rat [1]

Acute Oral LD50 73 mg/kg Mouse [1]

Acute Inhalation LC50 2500 mg/m³ Rat [1]

Acute Inhalation LC50 2800 mg/m³ Mouse [1]
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Physical and Chemical Properties
Property Value Reference

Molecular Formula C₅H₁₀N₂ [4]

Molecular Weight 98.15 g/mol [4]

Appearance
Clear, colorless to slightly

yellow liquid
[1]

Boiling Point 186-188 °C [4]

Density 0.846 g/mL at 25 °C [4]

Flash Point 71 °C (159.8 °F) [1]

Experimental Protocols
General Protocol for Handling Diethylcyanamide
This protocol outlines the general safety and handling procedures for working with

Diethylcyanamide. Always consult your institution's specific safety guidelines and the Safety

Data Sheet (SDS) before starting any experiment.

Preparation and Pre-Experiment Checklist:

Ensure a certified chemical fume hood is available and functioning correctly.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[2]

Assemble all necessary PPE: chemical splash goggles, face shield, chemically resistant

gloves (nitrile or equivalent), and a lab coat.

Have a spill kit with appropriate absorbent material readily available.

Prepare a designated, sealed waste container for Diethylcyanamide-contaminated

materials.

Handling and Dispensing:
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Conduct all work with Diethylcyanamide inside a certified chemical fume hood.

Use a syringe or cannula for transferring the liquid to minimize the risk of spills and

aerosol formation.

Avoid direct contact with the liquid. If any contact occurs, follow the first aid procedures

immediately.

Keep the container tightly closed when not in use.

During the Experiment:

Be mindful of incompatible materials. Do not allow Diethylcyanamide to come into

contact with strong acids, bases, or oxidizing agents, as this can lead to vigorous

reactions.[2]

If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.

Monitor the reaction closely for any signs of an unexpected or uncontrolled reaction.

Post-Experiment and Waste Disposal:

Quench any unreacted Diethylcyanamide using a validated and safe procedure specific

to your experimental setup.

Dispose of all Diethylcyanamide-contaminated waste, including empty containers,

gloves, and absorbent materials, in the designated hazardous waste container.

Thoroughly decontaminate all glassware and equipment that came into contact with

Diethylcyanamide.

Wash your hands thoroughly with soap and water after removing your gloves.

Visualizations
Potential Toxicity Pathway of Diethylcyanamide
The toxicity of Diethylcyanamide is likely attributed to the cyano group, which can be

metabolized to cyanide. The following diagram illustrates the general mechanism of cyanide
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toxicity, which is a plausible pathway for the acute toxic effects of Diethylcyanamide.

Exposure Metabolism
Cellular Effect
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Caption: Potential mechanism of Diethylcyanamide toxicity via metabolic release of cyanide.

Emergency Response Workflow for a Diethylcyanamide
Spill
This workflow outlines the critical steps to take in the event of a chemical spill involving

Diethylcyanamide.
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Caption: Step-by-step workflow for responding to a Diethylcyanamide spill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1293381?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Hazard Controls
This diagram illustrates the hierarchy of controls for managing risks associated with

Diethylcyanamide, from most to least effective.

Elimination
(e.g., use a less hazardous alternative)

Substitution
(e.g., replace with a less volatile form)

Decreasing Effectiveness

Engineering Controls
(e.g., fume hood, closed system)

Decreasing Effectiveness

Administrative Controls
(e.g., SOPs, training)

Decreasing Effectiveness

Personal Protective Equipment (PPE)
(e.g., gloves, goggles, respirator)

Decreasing Effectiveness

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating Diethylcyanamide exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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